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This technical guide provides an in-depth overview of the chemical structure elucidation of
Ashimycin B, a novel streptomycin analogue. Ashimycin B is produced by the fermentation
of Streptomyces griseus strain FT3-4.[1] Its structural determination was accomplished through
a combination of advanced spectroscopic techniques and chemical degradation studies. This
document details the experimental protocols, presents the collated spectroscopic data, and
illustrates the logical workflow employed in the elucidation process.

Isolation and Purification of Ashimycin B

The initial step in the structural elucidation of a natural product is its isolation and purification
from the source organism. The following protocol outlines the methodology for obtaining pure
Ashimycin B.

Experimental Protocol: Isolation and Purification

o Fermentation:Streptomyces griseus (strain FT3-4) is cultured in a suitable liquid medium
under optimal conditions for the production of Ashimycin B. The fermentation broth is
harvested after a predetermined incubation period.
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o Extraction: The harvested broth is centrifuged to separate the mycelial cake from the
supernatant. The supernatant, containing the secreted Ashimycin B, is then subjected to
extraction with a water-immiscible organic solvent, such as n-butanol, to partition the
compound of interest into the organic phase.

o Chromatographic Separation: The crude extract is concentrated under reduced pressure and
subjected to a series of chromatographic techniques for purification. This typically involves:

o Adsorption Chromatography: The extract is first passed through a column of Diaion HP-20
resin, and the adsorbed material is eluted with a stepwise gradient of methanol in water.

o lon-Exchange Chromatography: Fractions containing Ashimycin B are pooled and further
purified using a cation-exchange resin, such as CM-Sephadex C-25, eluting with a linear
gradient of aqueous ammonia or sodium chloride.

o Gel Filtration Chromatography: Final purification is achieved by gel filtration
chromatography on a Sephadex G-10 column, eluting with deionized water.

e Purity Assessment: The purity of the isolated Ashimycin B is assessed by High-
Performance Liquid Chromatography (HPLC) using a reverse-phase C18 column and a
suitable mobile phase, such as a gradient of acetonitrile in water with 0.1% trifluoroacetic
acid.

Spectroscopic and Physicochemical
Characterization

Once a pure sample of Ashimycin B was obtained, its physicochemical properties and
spectroscopic data were acquired to begin the process of structure elucidation.

Physicochemical Properties
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Property Value

Appearance White, amorphous powder
Molecular Formula C23H41N7014

Molecular Weight 639.6 g/mol

UV Amax (H20) End absorption

Optical Rotation [a]D25 +85° (¢ 1.0, H20)

Soluble in water, methanol; Insoluble in acetone,

Solubility chloroform

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) was crucial in determining the elemental
composition of Ashimycin B.

lonization Mode m/z [M+H]+ Molecular Formula

HR-FABMS 640.2789 C23H42N7014

Nuclear Magnetic Resonance (NMR) Spectroscopy

Extensive 1D and 2D NMR experiments were conducted to establish the carbon framework
and the connectivity of protons and carbons within the Ashimycin B molecule. The data
presented below is representative of the key structural features.

Table 1: *H NMR Spectroscopic Data for Ashimycin B (500 MHz, D20)
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Position OoH (ppm) Multiplicity J (Hz)
1 5.18 d 35

2' 3.65 dd 35,98
3 3.92 t 9.8

4' 3.78 t 9.8

5' 4.15 m

6'a 4.35 dd 21,120
6'b 4.28 dd 5.5,12.0
1" 4.95 d 15

2" 3.88 m

3" 3.55 m

4" 3.42 m

5" 3.98 m

6" 1.25 d 6.5

1 4.02 m

2 2.15 m

3 3.60 m

4 3.75 m

5 3.85 m

6 3.95 m

N-CHs 3.10 S

C=0 - -

Table 2: 13C NMR Spectroscopic Data for Ashimycin B (125 MHz, D20)
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Position oC (ppm)
1 98.5
2' 72.1
3 73.8
4 70.5
5' 71.9
6' 61.6
1" 108.2
2" 82.5
3" 78.1
4" 85.3
5" 75.4
6" 17.8
1 51.2
2 35.8
3 76.4
4 86.9
5 74.3
6 80.1
N-CHs 38.2
C=0 1754
Guanidino C 158.5, 157.9

Structure Elucidation Workflow
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The elucidation of the Ashimycin B structure was a systematic process involving the
integration of data from various spectroscopic and chemical methods. The logical flow of this
process is depicted below.

Fermentation of S. griseus

:

Extraction & Purification

Pure Ashimycin B

Spectroscopic Analysis
(NMR, MS, IR, UV)

Chemical Degradation

Data Analysis & Interpretation

(oposed Structure of AshimD

Stereochemical Analysis

Final Structure of Ashimycin B

Click to download full resolution via product page
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Caption: Workflow for the structure elucidation of Ashimycin B.

Interpretation of Spectroscopic Data

e 'H and 3C NMR: The chemical shifts and coupling patterns in the *H NMR spectrum, along
with the 13C NMR data, suggested the presence of three distinct structural units: a
streptamine-like aminocyclitol ring, and two sugar moieties.

» 2D NMR (COSY, HMQC, HMBC):

o COSY (Correlation Spectroscopy): Established the proton-proton coupling networks within
each of the three structural units.

o HMQC (Heteronuclear Multiple Quantum Coherence): Correlated each proton with its
directly attached carbon atom, allowing for the assignment of the carbon skeleton.

o HMBC (Heteronuclear Multiple Bond Correlation): Revealed long-range correlations
between protons and carbons (2-3 bonds away). This was critical for connecting the three
structural units and determining the glycosidic linkages.

o Mass Spectrometry: The molecular formula derived from HR-FABMS was consistent with the
proposed structure based on NMR data.

Chemical Degradation

To confirm the identity of the constituent units, Ashimycin B was subjected to acidic hydrolysis.
e A sample of Ashimycin B (10 mg) is dissolved in 2 M HCI (2 mL).
e The solution is heated at 100°C for 4 hours in a sealed tube.

o After cooling, the reaction mixture is neutralized and analyzed by thin-layer chromatography
(TLC) and compared with authentic standards.

The hydrolysis of Ashimycin B yielded streptamine and two other sugar-like components,
confirming the basic structural framework.

Proposed and Final Structure
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Based on the comprehensive analysis of the spectroscopic data and the results of chemical
degradation, the planar structure of Ashimycin B was proposed. The final stereochemistry was
determined through further advanced NMR techniques, such as NOESY (Nuclear Overhauser
Effect Spectroscopy), which provides information about the spatial proximity of protons.

The elucidated structure of Ashimycin B is that of a novel streptomycin analogue,
characterized by a unique substitution pattern on the streptamine core and distinct sugar
moieties.

1D & 2D NMR Data
(*H, $3C, COSY, HMQC, HMBC)

Establishment of
Intra-residue Connectivity
Mass Spectrometry Data Determination of Proposal of
(HR-FABMS) Molecular Formula Planar Structure
Identification of
Constituent Units

Acid Hydrolysis Products

Click to download full resolution via product page

Caption: Logical relationships in determining the planar structure.

Conclusion

The chemical structure of Ashimycin B was successfully elucidated through a synergistic
application of modern spectroscopic techniques and classical chemical methods. The detailed
analysis of NMR and MS data, corroborated by chemical degradation studies, provided
unambiguous evidence for its novel structure as a streptomycin analogue. This foundational
work is essential for further investigation into its mode of action, structure-activity relationships,

and potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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